8-(furan-2-ylmethyl)-3-isopentyl-1,7-dimethyl-1H-imidazo[2,1-f]purine-2,4(3H,8H)-dione

• IUPAC Name: 6-(furan-2-ylmethyl)-4,7-dimethyl-2-(3-methylbutyl)purino[7,8-a]imidazole-1,3-dione
• InChI: InChI=1S/C19H23N5O3/c1-12(2)7-8-22-17(25)15-16(21(4)19(22)26)20-18-23(13(3)10-24(15)18)11-14-6-5-9-27-14/h5-6,9-10,12H,7-8,11H2,1-4H3
• InChI Key: OKKAVQGOHSEJIG-UHFFFAOYSA-N
• Canonical SMILES: CC1=CN2C3=C(N=C2N1CC4=CC=CO4)N(C(=O)N(C3=O)CCC(C)C)C
• Molecular Formula: C19H23N5O3
• Molecular Weight: 369.4 g/mol

Description

The compound “8-(furan-2-ylmethyl)-3-isopentyl-1,7-dimethyl-1H-imidazo[2,1-f]purine-2,4(3H,8H)-dione” is a complex organic molecule. It contains a furan ring, which is a five-membered aromatic ring with four carbon atoms and one oxygen atom. It also contains an imidazole ring, which is a five-membered ring with three carbon atoms and two nitrogen atoms.

Chemical Reactions Analysis

The reactivity of this compound would likely be influenced by the electron-rich furan ring and the electron-deficient imidazole ring. The furan ring could undergo electrophilic aromatic substitution reactions, while the imidazole ring could participate in nucleophilic substitution reactions.

Scientific Research Applications

Pharmaceuticals and Drug Development

• Furanic purine derivatives have shown promise as potential drug candidates. Researchers explore their bioactivity, pharmacokinetics, and therapeutic effects. .

Antimicrobial and Antiviral Agents

• Furanic purines exhibit antimicrobial and antiviral properties. Their structural features make them attractive for combating bacterial and viral infections. .

Antioxidants and Health Supplements

• Furanic purines possess antioxidant properties, which can help neutralize free radicals and protect cells from oxidative damage. .

Agrochemicals and Crop Protection

• Furanic purines may find applications in agriculture. Their bioactivity against pests, fungi, and plant pathogens is of interest. .

Materials Science and Polymer Chemistry

• Furanic purines serve as building blocks for novel materials. Researchers investigate their incorporation into polymers, resins, and coatings. .

Bioluminescence Substrates and Imaging Agents

• Derivatives of furanic purines have been designed for use in bioluminescence assays. Their unique properties enable sensitive detection in biological systems. .

Mechanism of Action

Mode of Action

The compound interacts with nanoluciferase, extending the range of bioluminescence substrates . This interaction enhances the bioluminescence properties of nanoluciferase, making it a valuable tool for in vitro and in vivo biological evaluations .

Biochemical Pathways

The compound’s interaction with nanoluciferase affects the bioluminescence pathways. By extending the range of bioluminescence substrates, it broadens the application of nanoluciferase bioluminescence techniques .

Result of Action

The result of the compound’s action is an enhancement of the bioluminescence properties of nanoluciferase. This enhancement can broaden the application of nanoluciferase bioluminescence techniques, especially for in vivo bioluminescent imaging .